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Compound of Interest

2-Cyclopropyl-4-
Compound Name:
fluorobenzaldehyde
CAS No.: 1697223-54-3
Cat. No.: B2618304
. J

2-Cyclopropyl-4-fluorobenzaldehyde (CAS: 1697223-54-3) has emerged as a high-value
pharmacophore building block, particularly in the development of kinase inhibitors (e.g.,
VEGFR-2 targets) and next-generation metabolic disorder treatments (GLP-1R agonists).[1]

The simultaneous incorporation of a fluorine atom and a cyclopropyl ring offers a dual
advantage in medicinal chemistry:

o Metabolic Stability: The cyclopropyl group acts as a bioisostere for alkyl groups (like ethyl or
isopropyl) but with significantly higher resistance to CYP450-mediated oxidation due to the
strength of the C-H bonds in the strained ring.

o Conformational Restriction: The rigid cyclopropyl moiety locks the molecule into a bioactive
conformation, often improving potency and selectivity compared to flexible acyclic analogs.

However, the sourcing of this intermediate is fraught with technical risks. The installation of the
cyclopropyl group via palladium-catalyzed cross-coupling is prone to specific impurities
(protodeboronation, homocoupling) that many standard Certificates of Analysis (COAs) falil to
declare. This guide provides a self-validating protocol to ensure the material you procure meets
the rigorous standards required for late-stage lead optimization.

Part 2: Chemical Profile & Critical Specifications
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Parameter Specification Technical Note

Distinct from its isomer 4-
) 2-Cyclopropyl-4- cyclopropyl-2-
Chemical Name
fluorobenzaldehyde fluorobenzaldehyde (CAS

946118-82-7).[1]

Verify this exact CAS. Some

CAS Number 1697223-54-3 _ _
vendors mislabel isomers.[1]
Molecular Formula C10HoFO MW: 164.18 g/mol
) Pale yellow liquid to low- Tendency to oxidize; store
Physical State . . .
melting solid under inert gas (Ar/N2).[1]
_ Critical: Must check for des-
Purity (HPLC) > 97.0% (Area %) ) )
cyclopropyl impurity.
Air-sensitive.[1] Aldehyde
Storage -20°C or 2-8°C oxidation to carboxylic acid is

rapid.[1]

Part 3: Manufacturing & Impurity Profiling (The
IICorell)

Understanding the synthesis is the only way to predict invisible impurities. The industrial
standard for producing CAS 1697223-54-3 is the Suzuki-Miyaura Cross-Coupling of 2-bromo-4-
fluorobenzaldehyde with cyclopropylboronic acid.[1]

Synthetic Route & Mechanism

The reaction typically employs a Palladium catalyst (e.g., Pd(OAc)z with a phosphine ligand like
XPhos or Tricyclohexylphosphine) and an inorganic base (KsPOa4 or K2CO:s) in a biphasic
solvent system (Toluene/Water).
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(CAS 1697223-54-3)

Impurity A:
4-Fluorobenzaldehyde
(Protodeboronation)

Figure 1: Synthesis workflow and origin of critical impurities. The "Protodeboronation” pathway

leads to Impurity A, which is difficult to separate.

Critical Impurities Table

. Structure o Detection )
Impurity ID Origin Risk Level
Name Method
Protodeboronatio )
] High (Potent
4- n of the boronic GC-MS [ 1H- )
] ] electrophile,
Impurity A Fluorobenzaldeh  acid or NMR (Aldehyde )
] different
yde hydrodehalogena  proton shift) o
] reactivity)
tion of the SM.[1]
2-Bromo-4- Unreacted Medium (Easy to
Impurity B fluorobenzaldehy  Starting Material.  HPLC (RT shift) remove, but
de [1] toxic)
2-Cyclopropyl-4- High (Changes
] yelop p.y Air Oxidation of LC-MS (M+16 g (_ 9 )
Impurity C fluorobenzoic stoichiometry in
Product.[1] peak)

acid

next step)

Part 4: Analytical Validation Protocol (The
"Trustworthiness" Pillar)
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Do not rely solely on the supplier's COA.[1] The following protocol is a self-validating system to
ensure batch integrity before committing the material to a GMP campaign or expensive
synthesis.

Step 1: The "Aldehyde Integrity" Check (1H-NMR)

o Objective: Confirm the cyclopropyl installation and rule out oxidation.
e Protocol: Dissolve ~10 mg in CDCls.

o Key Signals:

o

Aldehyde Proton (-CHO): Look for a singlet at ~10.3 ppm.[1]

o Cyclopropyl Protons: Look for multiplets in the high-field region (0.7-1.1 ppm).[1] The
integration must be 4:1 relative to the aldehyde proton.

o Missing Cyclopropyl? If you see the aldehyde peak but no high-field multiplets, you have
4-fluorobenzaldehyde (Impurity A).[1]

o Acid Impurity: A broad singlet at ~11-13 ppm indicates oxidation to benzoic acid (Impurity
C).[1] Reject if >5%.

Step 2: The "Halogen Purge" Check (GC-MS)

¢ Objective: Ensure no brominated starting material remains.

e Why GC-MS? HPLC can sometimes co-elute structural isomers.[1] GC separates based on
volatility.[1]

 Criteria: The mass spectrum must show the parent ion m/z 164. Any peak showing the
characteristic bromine isotope pattern (M+ and M+2 of equal intensity) at m/z 202/204
indicates unreacted starting material.

Part 5: Procurement Strategy & Supplier Landscape

The market for CAS 1697223-54-3 is split between "Catalog Aggregators” (who buy and resell)
and "Original Manufacturers" (who perform the Suzuki coupling).
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Recommended Supplier Tiers

o Tier 1 (Original Manufacturers / High-Stock Reliability):

o Enamine: Validated stock. Often synthesizes on-demand if out of stock, ensuring fresh
batches.

o BLD Pharm: Strong presence in fluorinated building blocks; generally reliable COAs for
this class.[1]

o WuXi AppTec (LabNetwork): Best for scaling up to kilogram quantities.[1]
o Tier 2 (Resellers - Requires Extra QC):

o General Catalog Vendors: Often ship older batches.[1] Mandatory re-test required.[1]

Sourcing Decision Tree
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or Des-Cyclopropyl

Reject Batch:
Check Impurity A
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Approve for Synthesis

Figure 2: Decision logic for sourcing and validating the material.

Part 6: Handling & Stability

o Oxidation Sensitivity: This aldehyde is prone to autoxidation.[1] Upon receipt, flush the
container with Argon.
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o Storage: Store at -20°C for long-term stability. If the material arrives as a solid but turns into
a gum, it has likely oxidized or absorbed water.

o Re-Purification: If the acid impurity (Impurity C) is detected, it can be removed by washing an
ether solution of the crude material with saturated agueous NaHCOs. The aldehyde remains
in the organic layer, while the acid moves to the agueous phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-cyclopropyl-4-fluorobenzaldehyde | 1697223-54-3 [sigmaaldrich.com]

e To cite this document: BenchChem. [Part 1: Executive Summary & Strategic Importance].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2618304#2-cyclopropyl-4-fluorobenzaldehyde-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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